Cas no 1628442-73-8 (4-(difluoromethyl)-2,5-difluorophenylboronic acid)

• Product Name: 4-(difluoromethyl)-2,5-difluorophenylboronic acid
• CAS No: 1628442-73-8
• MF: C₇H₅BF₄O₂
• MW: 207.918016195297
• MDL: MFCD28788748
• CID: 5605884
• PubChem ID: 90409319
• Update Time: 2025-05-21

4-(difluoromethyl)-2,5-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• EN300-9028980
• MBTXRNFULZLZFK-UHFFFAOYSA-N
• 1628442-73-8
• SCHEMBL16036415
• [4-(difluoromethyl)-2,5-difluorophenyl]boronic acid
• 4-(difluoromethyl)-2,5-difluorophenylboronic acid

• MDL： MFCD28788748
• Inchi： 1S/C7H5BF4O2/c9-5-2-4(8(13)14)6(10)1-3(5)7(11)12/h1-2,7,13-14H
• InChI Key： MBTXRNFULZLZFK-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C(=CC=1C(F)F)F

Computed Properties

• Exact Mass: 208.0318722g/mol
• Monoisotopic Mass: 208.0318722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(difluoromethyl)-2,5-difluorophenylboronic acid

4-(Difluoromethyl)-2,5-Difluorophenylboronic Acid: A Comprehensive Overview

4-(Difluoromethyl)-2,5-Difluorophenylboronic acid (CAS No. 1628442-73-8) is a highly specialized chemical compound with significant applications in the field of organic synthesis and materials science. This compound is particularly notable for its role in Suzuki-Miyaura coupling reactions, which are widely used in the construction of biaryl structures. The presence of both boronic acid and fluorinated groups in its structure makes it a versatile building block for synthesizing complex molecules with tailored electronic and steric properties.

The synthesis of 4-(difluoromethyl)-2,5-difluorophenylboronic acid involves a series of precise chemical transformations. Recent advancements in fluorination techniques have enabled the efficient preparation of this compound with high purity. Researchers have explored various methods, including electrophilic fluorination and transition-metal-catalyzed processes, to optimize its synthesis. These methods not only enhance the yield but also minimize the environmental footprint, aligning with the growing demand for sustainable chemical practices.

One of the most exciting developments involving 4-(difluoromethyl)-2,5-difluorophenylboronic acid is its application in the synthesis of advanced materials. For instance, this compound has been utilized as a precursor for the preparation of fluorinated aromatic polymers with exceptional thermal stability and electronic conductivity. Such materials hold great promise for use in high-performance electronics and energy storage devices.

Moreover, 4-(difluoromethyl)-2,5-difluorophenylboronic acid has found applications in medicinal chemistry. Its unique structure allows for the construction of bioactive molecules with improved pharmacokinetic properties. Recent studies have demonstrated its utility in the synthesis of potential drug candidates targeting various diseases, including cancer and neurodegenerative disorders.

The structural features of 4-(difluoromethyl)-2,5-difluorophenylboronic acid make it an ideal substrate for exploring new reaction mechanisms. For example, its participation in cross-coupling reactions under mild conditions has been extensively studied. These investigations have provided valuable insights into the role of fluorine atoms in modulating reactivity and selectivity.

In conclusion, 4-(difluoromethyl)-2,5-difluorophenylboronic acid (CAS No. 1628442-73-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, its significance in modern chemistry is expected to grow further.